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Compound of Interest

Compound Name: Swep

Cat. No.: B167609 Get Quote

A shift in agricultural practices has led to the replacement of older herbicides like Swep with

newer formulations. This guide provides a detailed comparison of the environmental profiles of

Swep, a carbamate herbicide, and glufosinate-ammonium, a representative of modern

herbicide technology, supported by experimental data to inform researchers, scientists, and

drug development professionals.

The transition from legacy herbicides to contemporary alternatives is driven by a quest for

greater efficacy and improved environmental and toxicological profiles. Swep, a carbamate

herbicide, was historically used for selective weed control. However, concerns over its

environmental persistence and potential for bioaccumulation have paved the way for the

adoption of newer herbicides such as glufosinate-ammonium. This comparison delves into the

key environmental impact parameters of these two herbicides, presenting available data to

facilitate an objective evaluation.

Comparative Environmental Impact Data
A comprehensive understanding of the environmental footprint of these herbicides requires an

examination of their behavior in soil and water, as well as their effects on non-target organisms.

The following tables summarize the available quantitative data for Swep and glufosinate-

ammonium.
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Parameter Swep Glufosinate-Ammonium

Chemical Class Carbamate Phosphinic acid

Mechanism of Action

Interferes with metabolic

processes and inhibits cell

division at the growth point.[1]

[2]

Inhibits the enzyme glutamine

synthetase, leading to a toxic

accumulation of ammonia in

the plant.

Soil Half-Life (DT50)

Data not readily available.

Carbamates as a class can

have variable persistence.

4.3 - 40 days (Varies with

environmental conditions).[3]

Primary Degradation Product
3,4-dichloroaniline (3,4-DCA).

[1][2]

3-methylphosphinico-propionic

acid (MPP) and 2-

methylphosphinico-acetic acid

(MPA).[4]

Bioaccumulation Potential
Considered to have a potential

for bioaccumulation.[1][2]

Low potential for

bioaccumulation in fish

(Bioconcentration Factor:

0.19).[4]

Table 1: Physicochemical and Environmental Fate Properties
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Organism Swep (LC50)
Glufosinate-Ammonium

(LC50)

Fish Data not readily available. >312 mg/L (Low toxicity).[4]

Aquatic Invertebrates

(Mollusks)
Data not readily available. 7.7 mg/L (Moderate toxicity).[4]

Adult Red Swamp Crayfish

(Procambarus clarkii)
Data not readily available. 1214 mg/L (96-hour).[3]

Freshwater Snail

(Biomphalaria glabrata) - Adult
Data not readily available. 3.77 mg/L (96-hour).[5]

Freshwater Snail

(Biomphalaria glabrata) -

Embryo

Data not readily available. 0.01576 mg/L (96-hour).[5]

Table 2: Aquatic Toxicity Data

Signaling Pathways and Experimental Workflows
To visualize the processes involved in the breakdown of these herbicides and the

methodologies used to assess their environmental impact, the following diagrams are provided.

Swep
(Carbamate Herbicide) 3,4-dichloroaniline (3,4-DCA)Microbial Hydrolysis Further

Mineralization
Microbial Degradation

Click to download full resolution via product page

Caption: Microbial degradation pathway of Swep herbicide.

Glufosinate-Ammonium 3-methylphosphinico-propionic acid (MPP)Microbial Degradation 2-methylphosphinico-acetic acid (MPA)Further Degradation Carbon DioxideMineralization

Click to download full resolution via product page

Caption: Microbial degradation pathway of Glufosinate-Ammonium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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